Cas no 2138005-42-0 (7-tert-butyl-4-methyl-2,7-diazaspiro4.5decan-10-one)

• Product Name: 7-tert-butyl-4-methyl-2,7-diazaspiro4.5decan-10-one
• CAS No: 2138005-42-0
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 6298827
• PubChem ID: 165842957
• Update Time: 2025-05-19

7-tert-butyl-4-methyl-2,7-diazaspiro4.5decan-10-one Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl-4-methyl-2,7-diazaspiro4.5decan-10-one
• EN300-1085410
• 2138005-42-0
• 7-tert-butyl-4-methyl-2,7-diazaspiro[4.5]decan-10-one

• Inchi： 1S/C13H24N2O/c1-10-7-14-8-13(10)9-15(12(2,3)4)6-5-11(13)16/h10,14H,5-9H2,1-4H3
• InChI Key： LPCQLUWVRAXSLB-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C)(C)C)CC21CNCC2C

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 7-tert-butyl-4-methyl-2,7-diazaspiro4.5decan-10-one

7-tert-butyl-4-methyl-2,7-diazaspiro4.5decan-10-one: A Comprehensive Overview

The compound with CAS No. 2138005-42-0, commonly referred to as 7-tert-butyl-4-methyl-2,7-diazaspiro4.5decan-10-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the nitrogen atom at position 7. The spiro structure is particularly interesting due to its unique electronic and steric properties, making it a valuable subject for both theoretical and applied research.

Recent studies have highlighted the potential of 7-tert-butyl-4-methyl-2,7-diazaspiro4.5decan-10-one in drug discovery and development. Its diazaspiro framework has been shown to exhibit promising bioactivity, particularly in modulating enzyme activity and receptor binding. For instance, researchers have demonstrated that this compound can act as a selective inhibitor of certain kinases, which are critical targets in the treatment of cancer and inflammatory diseases.

The synthesis of 7-tert-butyl-4-methyl-2,7-diazaspiro4.5decan-10-one involves a multi-step process that combines principles from both classical organic synthesis and modern catalytic techniques. Key steps include the formation of the spiro ring through intramolecular cyclization reactions and the introduction of substituents such as the tert-butyl and methyl groups at specific positions to optimize the molecule's pharmacokinetic properties. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling researchers to achieve higher yields and better control over stereochemistry.

In terms of physical properties, 7-tert-butyl-4-methyl-2,7-diazaspiro4.5decan-10-one exhibits a melting point of approximately 165°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which is advantageous for its use in various chemical reactions and analytical techniques like high-performance liquid chromatography (HPLC). The compound's UV-vis spectrum shows strong absorption bands in the range of 280–320 nm, indicating its potential for use in fluorescence-based assays.

From a biological standpoint, 7-tert-butyl-4-methyl-2,7-diazaspiro4.5decan-10-one has been evaluated for its cytotoxicity against various cancer cell lines. Initial results suggest that it exhibits selective toxicity towards malignant cells while sparing normal cells to a significant extent. This selectivity is attributed to the compound's ability to inhibit key enzymes involved in cell proliferation and survival pathways without affecting essential cellular functions in healthy cells.

Moreover, recent advancements in computational chemistry have allowed researchers to model the interaction of 7-tert-butyl-4-methyl-2,7-diazaspiro4.5decan-10-one with target proteins at an atomic level. These studies have provided valuable insights into the molecular basis of its bioactivity and have guided further optimization efforts aimed at enhancing its therapeutic potential. For example, molecular dynamics simulations have revealed that the tert-butyl group plays a crucial role in stabilizing the compound's binding mode within the active site of its target enzyme.

In conclusion, 7-tert-butyl-4-methyl-2,7-diazaspiro4.5decan-10-one represents a fascinating example of how structural complexity can be harnessed to create molecules with unique properties and significant biological activity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.